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Compound of Interest

Compound Name: 1-Cyclohexyl-1-propyne

Cat. No.: B092478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Cyclohexyl-1-propyne is an internal alkyne characterized by a cyclohexyl group attached to

one of the sp-hybridized carbon atoms and a methyl group on the other. This structure offers a

unique combination of steric bulk from the cyclohexyl moiety and the linear geometry of the

propyne unit, making it a compelling, yet underexplored, building block in organic synthesis,

materials science, and medicinal chemistry. This technical guide aims to summarize the known

properties of 1-Cyclohexyl-1-propyne and to delineate potential research avenues, complete

with proposed experimental frameworks.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Cyclohexyl-1-propyne is provided in

the table below. This data is essential for planning synthetic transformations and for predicting

the behavior of the compound in various experimental setups.
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Property Value

Molecular Formula C₉H₁₄

Molecular Weight 122.21 g/mol [1]

CAS Number 18736-95-3[1]

Boiling Point 162-164 °C[2]

Density 0.851 g/cm³[2]

Synonyms
(1-propynyl)cyclohexane, 1-cyclohexyl-2-

methylacetylene

Synthesis of 1-Cyclohexyl-1-propyne
A plausible and direct synthetic route to 1-Cyclohexyl-1-propyne involves the alkylation of a

suitable terminal alkyne. While a specific detailed protocol for this exact transformation is not

readily available in the searched literature, a general and reliable method would be the

methylation of cyclohexylacetylene.

Proposed Experimental Protocol: Synthesis via
Alkylation
This proposed protocol is based on standard procedures for the alkylation of terminal alkynes.

Reaction Scheme:
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Reactants

ProductWorkflow

Cyclohexylacetylene

1. DeprotonationStrong Base (e.g., n-BuLi, NaNH2)

Methyl Iodide (CH3I)

2. Methylation 1-Cyclohexyl-1-propyne

Cyclohexylacetylide anion

3. Quench & Workup 4. Purification

1-Cyclohexyl-1-propyne + Organic Azide (R-N3) [3+2] Transition State Regioisomeric TriazolesRegioselectivity?

1-Cyclohexyl-1-propyne

Chemical Modification (e.g., Cycloaddition)

Biological Screening (e.g., Anticancer, Antimicrobial assays)

Lead Compound Identification

Lead Optimization (SAR studies)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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